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Compound of Interest

Compound Name: 4-Hydroxybenzylbutyrate

Cat. No.: B15250733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl 4-hydroxybutanoate, a

versatile organic compound with applications in various scientific fields. This document details

its chemical identity, physicochemical properties, synthesis methodologies, and known

biological activities, presenting the information in a structured and accessible format for

research and development purposes.

Chemical Identity and Properties
Benzyl 4-hydroxybutanoate is an ester of 4-hydroxybutanoic acid and benzyl alcohol. Its

chemical structure combines a flexible aliphatic chain with a rigid aromatic group, contributing

to its unique properties and reactivity.

Table 1: Chemical Identifiers and Computed Physicochemical Properties
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Identifier/Property Value Source

IUPAC Name benzyl 4-hydroxybutanoate [1]

CAS Number 91970-62-6 [1][2]

Molecular Formula C₁₁H₁₄O₃ [1][2]

Molecular Weight 194.23 g/mol [1][2]

Canonical SMILES
C1=CC=C(C=C1)COC(=O)CC

CO
[2]

InChI Key
CRXCATWWXVJNJF-

UHFFFAOYSA-N
[2]

Synonyms

4-Hydroxy-butanoic Acid

Phenylmethyl Ester, 3-

(Benzyloxycarbonyl)-1-

propanol, Benzyl 4-

hydroxybutyrate

[2]

XLogP3 (Computed) 1.6 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 6 [1]

Exact Mass (Computed) 194.094294304 Da [1]

Topological Polar Surface Area 46.5 Å² [1]

Note: The physicochemical properties listed are computationally derived and may vary from

experimentally determined values.

Synthesis of Benzyl 4-Hydroxybutanoate
The primary method for synthesizing Benzyl 4-hydroxybutanoate is through Fischer

esterification. This acid-catalyzed reaction involves the condensation of 4-hydroxybutanoic acid

(or its lactone form, γ-butyrolactone) with benzyl alcohol.[2]
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Experimental Protocol: Fischer Esterification
The following is a generalized experimental protocol for the synthesis of Benzyl 4-

hydroxybutanoate via Fischer esterification, adapted from standard procedures.[3][4]

Materials:

4-hydroxybutanoic acid (or γ-butyrolactone)

Benzyl alcohol (in excess, can also act as a solvent)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (catalyst)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) (drying agent)

Saturated sodium bicarbonate solution (NaHCO₃)

Saturated sodium chloride solution (brine)

Organic solvent (e.g., diethyl ether or ethyl acetate)

Dean-Stark apparatus (optional, for water removal)

Standard reflux and extraction glassware

Procedure:

In a round-bottom flask, combine 4-hydroxybutanoic acid and a 3 to 5-fold molar excess of

benzyl alcohol.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the molar

amount of the limiting reagent).

Equip the flask with a reflux condenser (and a Dean-Stark trap if using a non-polar solvent to

azeotropically remove water) and heat the mixture to reflux.

Maintain the reflux for several hours, monitoring the reaction progress by thin-layer

chromatography (TLC).
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Once the reaction is complete, allow the mixture to cool to room temperature.

Dilute the reaction mixture with an organic solvent like ethyl acetate and transfer it to a

separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and finally with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

The crude product can be further purified by vacuum distillation or column chromatography

to yield pure Benzyl 4-hydroxybutanoate.

4-Hydroxybutanoic Acid

Benzyl 4-hydroxybutanoate

 Esterification
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Water
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Caption: Fischer esterification of 4-hydroxybutanoic acid and benzyl alcohol.

Biological Activity and Potential Applications
Benzyl 4-hydroxybutanoate is a compound of interest in pharmaceutical research and

development due to its structural similarity to biologically active molecules.[2] Its potential

applications stem from its chemical reactivity and its metabolic products.
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Potential Antioxidant Activity
Some studies suggest that Benzyl 4-hydroxybutanoate may possess antioxidant properties.[2]

This activity can be assessed using standard in vitro assays such as the DPPH (2,2-diphenyl-1-

picrylhydrazyl) radical scavenging assay.

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol is a standard method for evaluating the antioxidant capacity of a compound.[5][6]

Materials:

Benzyl 4-hydroxybutanoate

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol or ethanol

UV-Vis spectrophotometer

Procedure:

Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

Prepare a series of dilutions of Benzyl 4-hydroxybutanoate in methanol.

In a cuvette or a 96-well plate, mix a defined volume of the DPPH solution with each dilution

of the test compound.

Incubate the mixture in the dark at room temperature for a specified period (e.g., 30

minutes).

Measure the absorbance of the solution at the characteristic wavelength of DPPH (typically

around 517 nm).

A decrease in absorbance indicates radical scavenging activity.

Calculate the percentage of DPPH radical scavenging for each concentration and determine

the IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH
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radicals).

Metabolic Pathway
Upon administration, it is anticipated that Benzyl 4-hydroxybutanoate would undergo hydrolysis

by esterase enzymes to yield benzyl alcohol and 4-hydroxybutanoic acid (GHB). 4-

hydroxybutanoic acid is a known neuromodulator and can be further metabolized by 4-

hydroxybutyrate dehydrogenase into succinic semialdehyde, which then enters the citric acid

cycle.[2]
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Benzyl Alcohol

4-Hydroxybutanoic Acid
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4-Hydroxybutyrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Benzyl 4-
Hydroxybutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15250733#4-hydroxybenzylbutyrate-cas-number-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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